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Compound of Interest

Compound Name: 2-Isopropylanisole

CAS No.: 2944-47-0

Cat. No.: B1582576

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-isopropylanisole (IUPAC name:

1-methoxy-2-propan-2-ylbenzene), a versatile aromatic ether with significant applications in

organic synthesis and as a building block in medicinal chemistry. This document details its

chemical identity, physicochemical properties, synthesis via the Williamson ether synthesis,

and its reactivity, particularly in electrophilic aromatic substitution. Furthermore, this guide

explores its role as a precursor in the synthesis of more complex molecules and discusses its

relevance in the broader context of drug discovery and development. Safety and handling

protocols, along with a detailed analysis of its spectroscopic data (¹H NMR, ¹³C NMR, IR, and

Mass Spectrometry), are provided to ensure its safe and effective use in a laboratory setting.
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2-Isopropylanisole is an organic compound characterized by a methoxy group and an

isopropyl group attached to a benzene ring at the ortho position. Its unique structural

arrangement, combining a bulky, lipophilic isopropyl group with a polar, electron-donating

methoxy group, imparts specific reactivity and physical properties that make it a valuable

intermediate in various chemical transformations. Understanding its nomenclature and

chemical identifiers is crucial for accurate sourcing and documentation in a research and

development environment.

Nomenclature and Synonyms
The systematic and common names for this compound are numerous, reflecting its use across

different chemical disciplines. Proper identification is paramount for regulatory compliance and

clear scientific communication.

Identifier Type Identifier Source

IUPAC Name
1-methoxy-2-propan-2-

ylbenzene
PubChem[1]

CAS Number 2944-47-0 Fisher Scientific[2]

Common Synonyms

o-Isopropylanisole, 1-

Isopropyl-2-methoxybenzene,

2-Methoxyisopropylbenzene,

Benzene, 1-methoxy-2-(1-

methylethyl)-

Fisher Scientific, ECHEMI[2]

PubChem CID 270623 PubChem[1]

InChI Key
NNZRVXTXKISCGS-

UHFFFAOYSA-N
Fisher Scientific[2]

Molecular Formula C₁₀H₁₄O Fisher Scientific[2]

Molecular Weight 150.22 g/mol Sigma-Aldrich

Physicochemical Properties
The physical and chemical properties of 2-isopropylanisole dictate its behavior in chemical

reactions, its solubility, and appropriate handling and storage procedures.
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Property Value Source

Appearance Clear, light yellow liquid ECHEMI

Boiling Point 198-200 °C (lit.) Sigma-Aldrich

Density 0.936 g/mL at 25 °C (lit.) Sigma-Aldrich

Refractive Index (n20/D) 1.508 (lit.) Sigma-Aldrich

Flash Point 86 °C (187 °F) Fisher Scientific[2]

Solubility Slightly soluble in water Fisher Scientific[2]

Synthesis of 2-Isopropylanisole
The most common and efficient method for the laboratory synthesis of 2-isopropylanisole is

the Williamson ether synthesis. This reaction proceeds via an Sₙ2 mechanism, where the

phenoxide ion of 2-isopropylphenol acts as a nucleophile, attacking a methylating agent.

Reaction Principle and Mechanism
The synthesis involves the deprotonation of 2-isopropylphenol with a suitable base, typically a

strong base like sodium hydride (NaH) or a moderately strong base like potassium carbonate

(K₂CO₃), to form the corresponding phenoxide. This is followed by the nucleophilic attack of the

phenoxide on a methylating agent, such as dimethyl sulfate or methyl iodide. The choice of a

primary methylating agent is crucial to favor the Sₙ2 pathway and avoid competing elimination

reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 2-Isopropylanisole, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.ca]

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Isopropylanisole:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582576/docs#an-in-depth-technical-guide-to-2-
isopropylanisole-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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